2-((2-Amino-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl 2-((tert-butoxycarbonyl)amino)-3-methylbutanoate

• IUPAC Name: 2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl 3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• InChI: InChI=1S/C18H28N6O6/c1-10(2)11(21-17(27)30-18(3,4)5)15(26)29-7-6-28-9-24-8-20-12-13(24)22-16(19)23-14(12)25/h8,10-11H,6-7,9H2,1-5H3,(H,21,27)(H3,19,22,23,25)
• InChI Key: FGLBYLSLCQBNHV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)OCCOCN1C=NC2=C1N=C(NC2=O)N)NC(=O)OC(C)(C)C
• Molecular Formula: C18H28N6O6
• Molecular Weight: 424.5 g/mol

Description

2-((2-Amino-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl 2-((tert-butoxycarbonyl)amino)-3-methylbutanoate is a complex organic compound that features a purine base linked to a modified amino acid

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((2-Amino-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl 2-((tert-butoxycarbonyl)amino)-3-methylbutanoate typically involves multiple steps:

Formation of the Purine Base: The purine base can be synthesized through a series of reactions starting from simple precursors like formamide and glycine.

Linking the Purine Base to the Amino Acid: The purine base is then linked to the amino acid derivative through a glycosidic bond formation.

Protection and Deprotection Steps: The tert-butoxycarbonyl (Boc) group is used to protect the amino group during the synthesis and is removed in the final step.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of automated synthesizers and high-throughput screening methods to identify the best reaction conditions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the purine base.

Reduction: Reduction reactions can modify the functional groups attached to the purine base.

Substitution: Nucleophilic substitution reactions can occur at various positions on the purine base and the amino acid derivative.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Ammonia, amines, thiols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a purine derivative with additional oxygen-containing functional groups.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. It can also serve as a model compound for studying reaction mechanisms.

Biology

In biology, the compound might be used to study the interactions between purine bases and amino acids, which are relevant to understanding nucleic acid-protein interactions.

Medicine

In medicine, derivatives of this compound could be explored for their potential as antiviral or anticancer agents, given the importance of purine analogs in these fields.

Industry

In industry, the compound could be used in the development of new materials or as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. For example, if used as a drug, it might interact with specific enzymes or receptors in the body. The purine base could mimic natural nucleotides, allowing it to interfere with nucleic acid synthesis or function.

Comparison with Similar Compounds

Similar Compounds

Adenosine: A naturally occurring purine nucleoside.

Guanosine: Another purine nucleoside with similar structural features.

Nucleoside Analogues: Synthetic compounds designed to mimic natural nucleosides.

Uniqueness

What sets 2-((2-Amino-6-oxo-1H-purin-9(6H)-yl)methoxy)ethyl 2-((tert-butoxycarbonyl)amino)-3-methylbutanoate apart is the specific combination of the purine base with the modified amino acid, which could confer unique properties in terms of stability, reactivity, and biological activity.